Cas no 5055-01-6 (8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole)

8-Bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole is a brominated tetrahydro-β-carboline derivative with a methyl substitution at the 2-position. This heterocyclic compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules targeting neurological and psychiatric disorders. The bromine substituent enhances its reactivity for further functionalization, enabling precise modifications in medicinal chemistry applications. Its rigid polycyclic structure contributes to selective binding interactions, making it useful in the study of receptor-ligand dynamics. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for reproducible results in research settings.
8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole structure
5055-01-6 structure
Product Name:8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole
CAS No:5055-01-6
MF:C12H13BrN2
MW:265.149021863937
MDL:MFCD00266736
CID:368147
PubChem ID:199816
Update Time:2025-06-07

8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole
    • 1H-Pyrido[4,3-b]indole,8-bromo-2,3,4,5-tetrahydro-2-methyl-
    • 8-Bromo-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
    • 8-bromo-2-methyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
    • D73211
    • 6-Bromo-3-methyl-1,2,3,4-tetrahydro-.gamma.-carboline
    • SR-01000549692-1
    • 5-23-07-00339 (Beilstein Handbook Reference)
    • 8-BROMO-2-METHYL-1H,2H,3H,4H,5H-PYRIDO[4,3-B]INDOLE
    • LS-02855
    • 1H-Pyrido(4,3-b)indole, 2,3,4,5-tetrahydro-8-bromo-2-methyl-
    • FT-0679353
    • CS-0062523
    • SR-01000549692
    • AMY31766
    • 5055-01-6
    • DTXSID30198580
    • 8-Bromo-2,3,4,5-tetrahydro-2-methyl-1H-pyrodo[4,3-b]indole
    • BRN 0169784
    • 2,3,4,5-Tetrahydro-8-bromo-2-methyl-1H-pyrido(4,3-b)indole
    • MFCD00266736
    • 6-Bromo-3-methyl-1,2,3,4-tetrahydrocarboline
    • SCHEMBL407913
    • AKOS004119548
    • STK504703
    • 8-bromo-2-methyl-1H,3H,4H,5H-pyrido[4,3-b]indole
    • ALBB-007675
    • MDL： MFCD00266736
    • Inchi： 1S/C12H13BrN2/c1-15-5-4-12-10(7-15)9-6-8(13)2-3-11(9)14-12/h2-3,6,14H,4-5,7H2,1H3
    • InChI Key： HFILMDDJKHXWEL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C1CN(C)CCC=1N2

Computed Properties

  • Exact Mass: 264.02600
  • Monoisotopic Mass: 264.026211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.507
  • Boiling Point: 378.3°Cat760mmHg
  • Flash Point: 182.6°C
  • Refractive Index: 1.682
  • PSA: 19.03000
  • LogP: 2.85620

8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole Security Information

  • HazardClass：IRRITANT

8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-bromo-2,3,4,5-tetrahydro-2-methyl-1H-Pyrido[4,3-b]indole Pricemore >>

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